Bakankoside
Bakankoside
Bakankoside is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
1398-17-0
VCID:
VC20950807
InChI:
InChI=1S/C16H23NO8/c1-2-7-8-3-4-17-14(22)9(8)6-23-15(7)25-16-13(21)12(20)11(19)10(5-18)24-16/h2,6-8,10-13,15-16,18-21H,1,3-5H2,(H,17,22)/t7-,8+,10-,11-,12+,13-,15+,16+/m1/s1
SMILES:
C=CC1C2CCNC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C16H23NO8
Molecular Weight:
357.36 g/mol
Bakankoside
CAS No.: 1398-17-0
Cat. No.: VC20950807
Molecular Formula: C16H23NO8
Molecular Weight: 357.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bakankoside is a glycoside. |
|---|---|
| CAS No. | 1398-17-0 |
| Molecular Formula | C16H23NO8 |
| Molecular Weight | 357.36 g/mol |
| IUPAC Name | (3S,4R,4aS)-4-ethenyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4,4a,5,6,7-hexahydropyrano[3,4-c]pyridin-8-one |
| Standard InChI | InChI=1S/C16H23NO8/c1-2-7-8-3-4-17-14(22)9(8)6-23-15(7)25-16-13(21)12(20)11(19)10(5-18)24-16/h2,6-8,10-13,15-16,18-21H,1,3-5H2,(H,17,22)/t7-,8+,10-,11-,12+,13-,15+,16+/m1/s1 |
| Standard InChI Key | CYRRHDGXDUVPMO-ZASXJUAOSA-N |
| Isomeric SMILES | C=C[C@@H]1[C@@H]2CCNC(=O)C2=CO[C@H]1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | C=CC1C2CCNC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | C=CC1C2CCNC(=O)C2=COC1OC3C(C(C(C(O3)CO)O)O)O |
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